Cas no 2287341-71-1 (5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,4-thiadiazole-3-carboxylic acid)

• Product Name: 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,4-thiadiazole-3-carboxylic acid
• CAS No: 2287341-71-1
• MF: C₁₈H₁₃N₃O₄S
• MW: 367.378522634506
• CID: 5966011
• PubChem ID: 165831096
• Update Time: 2025-10-21

5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,4-thiadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287341-71-1
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,4-thiadiazole-3-carboxylic acid
• EN300-6737337

• Inchi： 1S/C18H13N3O4S/c22-16(23)15-19-17(26-21-15)20-18(24)25-9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14H,9H2,(H,22,23)(H,19,20,21,24)
• InChI Key： DPJLVWFAVDTKHJ-UHFFFAOYSA-N
• SMILES： S1C(=NC(C(=O)O)=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 367.06267708g/mol
• Monoisotopic Mass: 367.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 130Ų

Additional information on 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,4-thiadiazole-3-carboxylic acid

5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,4-thiadiazole-3-carboxylic acid

The compound 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,4-thiadiazole-3-carboxylic acid, with CAS number 2287341-71-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a thiadiazole moiety. The Fmoc group is a well-known protecting group in peptide synthesis, while the thiadiazole ring is a heterocyclic structure with potential applications in pharmaceuticals and agrochemicals.

Recent studies have highlighted the importance of thiadiazole derivatives in medicinal chemistry due to their diverse biological activities. For instance, researchers have reported that certain thiadiazole-containing compounds exhibit potent anti-inflammatory and antioxidant properties. The integration of the Fmoc group into this structure adds another layer of functionality, making it a versatile building block for further chemical modifications.

The synthesis of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,4-thiadiazole-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the thiadiazole core. This is followed by the introduction of the Fmoc group through a nucleophilic substitution reaction. The final step involves carboxylation to introduce the carboxylic acid functionality. This compound is often used as an intermediate in the synthesis of more complex molecules, particularly in peptide chemistry where the Fmoc group serves as a protective element during solid-phase synthesis.

One of the key advantages of this compound lies in its stability and ease of handling. The Fmoc group provides excellent protection under mild conditions, making it ideal for use in sensitive reactions. Additionally, the thiadiazole ring contributes to the compound's electronic properties, which can be exploited in various applications such as drug delivery systems or as precursors for bioactive molecules.

Recent advancements in computational chemistry have allowed researchers to predict the potential biological activity of this compound more accurately. By employing molecular docking studies and quantum mechanical calculations, scientists can assess how this compound might interact with target proteins or enzymes. These insights are invaluable for guiding further experimental work and optimizing the compound's bioavailability and efficacy.

In conclusion, 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,4-thiadiazole-3-carboxylic acid is a versatile and intriguing compound with a wide range of potential applications. Its unique combination of functional groups makes it a valuable tool in organic synthesis and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.